Cas no 95727-39-2 (3,4,5,6-Tetramethylpyridin-2(1H)-one)

95727-39-2 structure
Product name:3,4,5,6-Tetramethylpyridin-2(1H)-one
3,4,5,6-Tetramethylpyridin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID10540649
- DTXCID20491436
- 95727-39-2
- SCHEMBL10021065
- 3,4,5,6-Tetramethylpyridin-2(1H)-one
- SCHEMBL16389482
-
- Inchi: InChI=1S/C9H13NO/c1-5-6(2)8(4)10-9(11)7(5)3/h1-4H3,(H,10,11)
- InChI Key: SVRMGDULMMTCIL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
3,4,5,6-Tetramethylpyridin-2(1H)-one Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
95727-39-2 (3,4,5,6-Tetramethylpyridin-2(1H)-one) Related Products
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